Cas no 1140909-48-3 (Cabozantinib S-malate)

Cabozantinib S-malate structure
Product name:Cabozantinib S-malate
Cabozantinib S-malate Chemical and Physical Properties
Names and Identifiers
-
- quinolinyl)oxy]phenyl]-N'-(4-fluorophenyl)-1,1-cyclopropanedicarboxamide
- Cabozantinib
- Cabozantinib malate (XL184)
- (2S)-2-Hydroxybutanedioic acid compd. with N-[4-[(6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N'-(4-fluorophenyl)-1,1-cyclopropanedicarboxamide (1:1)
- 1-N-[4-(6,7-dimethoxyquinolin-4-yl)oxyphenyl]-1-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide,(2S)-2-hydroxybutanedioic acid
- Cabozantinib L-Malate Salt
- Cabozantinib S-malate
- XL-184 L(-)-Malic acid salt
- Cabozantinib malate
- Cabozantinib malate salt
- cyclopropane-1,1-dicarboxylic acid [4-(6,7-dimethoxyquinoline-4-yloxy)phenyl]amide (4-fluoro-phenyl)amide (L)-malate salt
- cyclopropane-1,1-dicarboxylic acid [4-(6,7-dimethoxy-quinoline-4-yloxy)-phenyl]-amide (4-fluoro-phenyl)-amide L-malate
- N-(4-{[6,7-bis(methyloxy)quinolin-4-yl]oxy}phenyl)-N'-(4-fluorophenyl)cyclopropane-1,1-d
- Smalate
- UNII-DR7ST46X58
- XL184
- XL-184
- AC-27471
- C32H30FN3O10
- N-(4-((6,7-Dimethoxyquinolin-4-yl)oxy)phenyl)-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide mono-(2S)-malate
- XL-184 malate
- s4001
- HFCFMRYTXDINDK-WNQIDUERSA-N
- cabozantinib (S)-malate
- Cabozantinib s-malate [USAN]
- MLS006010951
- CABOZANTINIB S-MALATE [ORANGE BOOK]
- Cometriq (TN)
- CHEMBL2103868
- CHEBI:72319
- 1140909-48-3 (malate)
- Cabozantinib S-malate?
- N-{4-[(6,7-dimethoxyquinolin-4-yl)oxy]phenyl}-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide (2S)-2-hydroxybutanedioate
- Q27139901
- 1,1-Cyclopropanedicarboxamide, N'-(4-((6,7-dimethoxy-4-quinolinyl)oxy)phenyl)-N-(4-fluorophenyl)-mono((2S)-2-hydroxybutanedioate)
- Cabozantinib (S-malate)
- MFCD20923480
- (2S)-2-hydroxybutanedioic acid; N'1-{4-[(6,7-dimethoxyquinolin-4-yl)oxy]phenyl}-N1-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide
- D10095
- EX-A2819
- BMS907351
- Cabometyx (TN)
- N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide (2S)-2-hydroxybutanedioate
- SW218093-2
- DTXSID60915949
- CABOZANTINIB S-MALATE [WHO-DD]
- HY-12044
- cyclopropane-1,1-dicarboxylic acid [4-(6,7-dimethoxy-quinoline-4-yloxy)-phenyl]-amide(4-fluoro-phenyl)-amide, (S) malate salt
- N-(4-(6,7-dimethoxyquinolin-4-yloxy)phenyl)-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide (S)-2-hydroxysuccinate
- XL184 (S-malate);BMS-907351 (S-malate)
- 1140909-48-3
- N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide (S)-2-hydroxysuccinate
- Cabometyx
- SMR004702755
- cabozantinib L-malate
- AS-75255
- Cabozantinib s-malate (USAN)
- Cabozantinib malate (JAN)
- 1,1-Cyclopropanedicarboxamide, N'-(4-((6,7-dimethoxy-4-quinolinyl)oxy]phenyl]-N-(4- fluorophenyl)- mono((2S)-2-hydroxybutanedioate)
- CABOZANTINIB MALATE [JAN]
- Cometriq
- N-(4-((6,7-DIMETHOXYQUINOLIN-4-YL)OXY)PHENYL)-N'-(4-FLUOROPHENYL)CYCLOPROPANE-1,1-DICARBOXAMIDE MONO((2S)-2-HYDROXYBUTANEDIOATE)
- AKOS025401945
- CCG-270301
- 1-N-[4-(6,7-dimethoxyquinolin-4-yl)oxyphenyl]-1-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide;(2S)-2-hydroxybutanedioic acid
- XL184(Cabozantinib malate)
- CS-0201
- DR7ST46X58
- GLXC-10543
- XL184 S-malate
- BMS-907351 S-malate
-
- MDL: MFCD20923480
- Inchi: InChI=1S/C28H24FN3O5.C4H6O5/c1-35-24-15-21-22(16-25(24)36-2)30-14-11-23(21)37-20-9-7-19(8-10-20)32-27(34)28(12-13-28)26(33)31-18-5-3-17(29)4-6-18;5-2(4(8)9)1-3(6)7/h3-11,14-16H,12-13H2,1-2H3,(H,31,33)(H,32,34);2,5H,1H2,(H,6,7)(H,8,9)/t;2-/m.0/s1
- InChI Key: HFCFMRYTXDINDK-WNQIDUERSA-N
- SMILES: O=C([C@H](CC(O)=O)O)O.O=C(NC1=CC=C(C=C1)OC2=CC=NC3=CC(OC)=C(C=C23)OC)C4(CC4)C(NC5=CC=C(C=C5)F)=O
Computed Properties
- Exact Mass: 635.19200
- Monoisotopic Mass: 635.19152232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 46
- Rotatable Bond Count: 13
- Complexity: 924
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 194Ų
Experimental Properties
- Color/Form: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Solubility: 生物体外In Vitro:DMSO溶解度≥ 23 mg/mL(36.19 mM)H2O< 0.1 mg/mL(insoluble)*"≥" means soluble可溶, but saturation unknown溶解度未知.
- PSA: 193.61000
- LogP: 4.59340
- Vapor Pressure: No data available
Cabozantinib S-malate Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Cabozantinib S-malate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
BAI LING WEI Technology Co., Ltd. | 1497607-5MG |
Cabozantinib malate, 98%, a potent VEGFR2 inhibitor |
1140909-48-3 | 98% | 5MG |
¥ 275 | 2022-04-26 | |
DC Chemicals | DC9266-100 mg |
Cabozantinib S-malate |
1140909-48-3 | >99% | 100mg |
$200.0 | 2022-03-01 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019165-10mg |
Cabozantinib S-malate |
1140909-48-3 | 99% | 10mg |
¥141 | 2024-05-26 | |
Key Organics Ltd | AS-75255-1MG |
(2S)-2-hydroxybutanedioic acid; N’1-{4-[(6,7-dimethoxyquinolin-4-yl)oxy]phenyl}-N1-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide |
1140909-48-3 | >97% | 1mg |
£36.00 | 2025-02-08 | |
Axon Medchem | 1819-10 mg |
Cabozantinib S-malate |
1140909-48-3 | 99% | 10mg |
€60.00 | 2023-07-10 | |
eNovation Chemicals LLC | D522403-5g |
Cabozantinib S-Malate |
1140909-48-3 | 97% | 5g |
$240 | 2023-05-16 | |
Ambeed | A212266-1g |
N-(4-((6,7-Dimethoxyquinolin-4-yl)oxy)phenyl)-N-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide (S)-2-hydroxysuccinate |
1140909-48-3 | 99+% | 1g |
$90.0 | 2024-06-02 | |
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T1797-10 mg |
Cabozantinib Malate |
1140909-48-3 | 100.00% | 10mg |
¥723.00 | 2022-04-26 | |
SHANG HAI TAO SHU Biotechnology Co., Ltd. | T1797-50 mg |
Cabozantinib Malate |
1140909-48-3 | 100.00% | 50mg |
¥993.00 | 2022-04-26 | |
ChemScence | CS-0201-5mg |
Cabozantinib S-malate |
1140909-48-3 | 99.84% | 5mg |
$73.0 | 2022-04-28 |
Cabozantinib S-malate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1140909-48-3)Cabozantinib S-malate
Order Number:A856828
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:02
Price ($):253.0
atkchemica
Gold Member
(CAS:1140909-48-3)Cabozantinib S-malate
Order Number:CL1322
Stock Status:in Stock
Quantity:1g/5g/10g/100g
Purity:95%+
Pricing Information Last Updated:Wednesday, 27 November 2024 17:19
Price ($):discuss personally
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
(CAS:1140909-48-3)Cabozantinib Malate
Order Number:RY186
Stock Status:in Stock
Quantity:1g
Purity:99% HPLC
Pricing Information Last Updated:Monday, 26 August 2024 11:30
Price ($):
Cabozantinib S-malate Related Literature
-
1. 4-Nitrophenyl activated esters are superior synthons for indirect radiofluorination of biomolecules†Peter D. Roselt RSC Med. Chem., 2020,11, 919-922
-
Feng Li,Weiwei Zhang RSC Adv., 2019,9, 10454-10464
-
Y. Maximilian Klein,Edwin C. Constable,Catherine E. Housecroft,Alessandro Prescimone CrystEngComm, 2015,17, 2070-2073
-
Jing Liu,Yuan-Qiang Sun,Hongxing Zhang,Yingying Huo,Yawei Shi,Heping Shi,Wei Guo RSC Adv., 2014,4, 64542-64550
Related Categories
- Pharmaceutical and Biochemical Products Medical Target Class
- Catalysts and Inorganic Chemicals Inorganic Compounds Salt
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers
1140909-48-3 (Cabozantinib S-malate) Related Products
- 2228997-13-3(tert-butyl N-[3-(3-oxobutyl)oxolan-3-yl]carbamate)
- 19181-53-4(6-Methylquinazolin-4-ol)
- 93504-92-8(Diethyl 2-Hydroxy-3-methylbutanedioate)
- 2059914-95-1(1H-1,2,3-Triazole-4-ethanamine, α,1-dimethyl-, (αS)-)
- 1241696-82-1(2-cyano-3-(6,8-dichloro-2H-chromen-3-yl)-N-(2-methylphenyl)prop-2-enamide)
- 2168969-43-3(2,2,6,6,7,7-hexamethyl-5-oxa-9-azaspiro3.5nonane)
- 1691719-64-8(2-(2-bromo-5-fluorophenyl)cyclopropan-1-amine)
- 1394023-78-9(4-(Isopropylsulfonyl)-1-naphthaldehyde)
- 852137-52-1(N-(1,2-dimethyl-1H-indol-5-yl)methyl-4-(trifluoromethyl)benzamide)
- 1805220-35-2(4-Bromo-3-nitropyridine-5-sulfonamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:1140909-48-3)Cabozantinib Malate

Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
(CAS:1140909-48-3)Cabozantinib Malate

Purity:99%
Quantity:1g
Price ($):Inquiry